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molecular formula C12H10ClNO2 B8659260 benzyl 3-chloro-1H-pyrrole-2-carboxylate

benzyl 3-chloro-1H-pyrrole-2-carboxylate

Cat. No. B8659260
M. Wt: 235.66 g/mol
InChI Key: XJXIGLBVLFVJQZ-UHFFFAOYSA-N
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Patent
US09340547B2

Procedure details

To a solution of 3-chloro-1H-pyrrole-2-carboxylic acid (15 g, 0.1 mol) in N,N-dimethylformamide (300 mL) and triethylamine (72 mL, 0.52 mmol) under argon atmosphere was added benzyl bromide (61 mL, 0.52 mmol) at 0-5° C. and the reaction was stirred mechanically overnight at room temperature. Next day, the reaction mixture was concentrated in vacuum and the residue was suspended in 4% aqueous solution of sodium bicarbonate (300 mL) and extracted with ethyl acetate (2×250 mL). The organic layers were mixed and washed with more 4% aqueous solution of sodium bicarbonate, water and brine, and were dried (magnesium sulphate, MgSO4) and concentrated under reduced pressure to give 21.4 g of a residue corresponding to the title compound (88% yield).
Name
3-chloro-1H-pyrrole-2-carboxylic acid
Quantity
15 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
72 mL
Type
reactant
Reaction Step One
Name
benzyl bromide
Quantity
61 mL
Type
reactant
Reaction Step One
Name
N,N-dimethylformamide
Quantity
300 mL
Type
solvent
Reaction Step One
[Compound]
Name
residue
Name
title compound
Yield
88%

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:6]=[CH:5][NH:4][C:3]=1[C:7]([OH:9])=[O:8].C(N(CC)CC)C.[CH2:17](Br)[C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1>CN(C)C=O>[Cl:1][C:2]1[CH:6]=[CH:5][NH:4][C:3]=1[C:7]([O:9][CH2:17][C:18]1[CH:23]=[CH:22][CH:21]=[CH:20][CH:19]=1)=[O:8]

Inputs

Step One
Name
3-chloro-1H-pyrrole-2-carboxylic acid
Quantity
15 g
Type
reactant
Smiles
ClC1=C(NC=C1)C(=O)O
Name
triethylamine
Quantity
72 mL
Type
reactant
Smiles
C(C)N(CC)CC
Name
benzyl bromide
Quantity
61 mL
Type
reactant
Smiles
C(C1=CC=CC=C1)Br
Name
N,N-dimethylformamide
Quantity
300 mL
Type
solvent
Smiles
CN(C=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the reaction was stirred mechanically overnight at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
Next day, the reaction mixture was concentrated in vacuum
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate (2×250 mL)
ADDITION
Type
ADDITION
Details
The organic layers were mixed
WASH
Type
WASH
Details
washed with more 4% aqueous solution of sodium bicarbonate, water and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
were dried (magnesium sulphate, MgSO4)
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
[Compound]
Name
residue
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 21.4 g
Name
title compound
Type
product
Smiles
ClC1=C(NC=C1)C(=O)OCC1=CC=CC=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 88%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.